Cas no 2249319-00-2 (4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one)

• Product Name: 4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one
• CAS No: 2249319-00-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5411591
• PubChem ID: 138046413
• Update Time: 2025-06-15

4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-Oxo-2-propen-1-yl)-1-(2-propyn-1-yl)-2-piperazinone
• EN300-26573570
• 2249319-00-2
• Z3462583446
• 4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one
• 4-Prop-2-enoyl-1-prop-2-ynylpiperazin-2-one

• Inchi： 1S/C10H12N2O2/c1-3-5-11-6-7-12(8-10(11)14)9(13)4-2/h1,4H,2,5-8H2
• InChI Key： BUBWKFZEOYNETI-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C=C)=O)CCN1CC#C

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.8±45.0 °C(Predicted)
• pka: -1.26±0.20(Predicted)

Additional information on 4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one

Professional Introduction to 4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one (CAS No. 2249319-00-2)

4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2249319-00-2, belongs to the piperazine class of heterocyclic compounds, which are widely recognized for their role in drug development. The presence of both an acrylate moiety (prop-2-enoyl) and an alkyne group (prop-2-yn-1) in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

The molecular structure of 4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one consists of a piperazine ring substituted with an acrylate group at the 4-position and an alkyne group at the 1-position. This configuration suggests potential for diverse interactions with biological targets, including enzymes and receptors. The acrylate group is known to participate in various chemical reactions, such as Michael additions and Diels-Alder reactions, which could be exploited in synthetic chemistry and drug design. Meanwhile, the alkyne functionality offers opportunities for further derivatization, enabling the creation of more complex molecular architectures.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperazine derivatives due to their broad spectrum of biological activities. Studies have shown that piperazine-based compounds can exhibit effects on neurotransmitter systems, making them relevant for the development of central nervous system (CNS) drugs. Additionally, modifications at the piperazine ring have been associated with anti-inflammatory, antiviral, and anticancer activities. The unique combination of functional groups in 4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one may contribute to its potential as a pharmacophore in these areas.

Recent research has highlighted the importance of acrylate-containing compounds in medicinal chemistry. Acrylates are known to interact with biological systems through various mechanisms, including covalent binding to proteins and nucleic acids. This property has been leveraged in the development of probes and therapeutics for targeted therapies. The acrylate group in 4-(prop-2-enoyl)-1-(prop-2-yn-1-yl)piperazin-2-one could potentially serve as a handle for designing molecules that exhibit high selectivity and potency against specific disease targets.

The alkyne functionality in this compound also presents intriguing possibilities for further chemical manipulation. Alkynes are versatile intermediates that can undergo a wide range of reactions, including cycloadditions, hydrogenations, and polymerizations. These reactions can be harnessed to create novel derivatives with enhanced pharmacological properties. For instance, Sonogashira coupling reactions could be employed to introduce additional aryl or heteroaryl groups onto the alkyne moiety, expanding the structural diversity of potential drug candidates.

One of the most compelling aspects of 4-(prop-2-enoyl)-1-(prop-2-ynyl)piperazin - - - - - - - - - - - - - - - one is its potential as a scaffold for drug discovery. The combination of an acrylate group and an alkyne group provides multiple points for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is particularly valuable in medicinal chemistry, where optimizing potency, selectivity, and pharmacokinetic properties is essential for successful drug development.

In conclusion,4-(prop--enoyl)--(prop--yn-- -- -- -- -- -- -- -- -- -- -- -- -- -- --one (CAS No. 2249319--00--) represents a promising compound with unique structural features that may lead to novel therapeutic applications. Its piperazine core combined with an acrylate and an alkyne moiety offers rich opportunities for further exploration in synthetic chemistry and pharmacology. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play a significant role in the development of next-generation pharmaceuticals.